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Odanacatib Clinical Profile & Development Status

The following table summarizes the key characteristics of odanacatib based on clinical trial data [1] [2] [3]:

Attribute Details

Drug Class Selective Cathepsin K inhibitor [1] [4] [5]

Mechanism of
Action

Inhibits the cathepsin K enzyme in osteoclasts, reducing bone matrix breakdown

(resorption) while largely preserving bone formation [4] [5].

| Reported Efficacy | Bone Mineral Density (BMD): Significantly increased BMD at the lumbar spine,

total hip, and femoral neck over 2-5 years in postmenopausal women [1] [3]. Bone Turnover Markers:

Produced sustained reductions in bone resorption markers (uNTx/Cr, sCTx) with only a slight, transient

reduction in bone formation markers (sP1NP, sBSAP) [1] [6] [4]. | | Development Status | Discontinued [6]

[7] [2]. Development was halted after a Phase 3 trial (LOFT) identified an increased risk of stroke [6] [7] [2].

| | Reason for Discontinuation | Increased risk of cardiovascular adverse events, specifically stroke [6] [7]

[2]. |
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Odanacatib's Unique Mechanism of Action

The diagram below illustrates how odanacatib works compared to conventional antiresorptive therapies.
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Key:
Odanacatib blocks only the enzyme that breaks down collagen.

Other drugs reduce the number or formation of osteoclasts.

Click to download full resolution via product page

This unique mechanism is why odanacatib was observed to reduce bone resorption without causing a

severe, parallel drop in bone formation, a common effect of other antiresorptive drugs like bisphosphonates

and denosumab [4].

Objective Efficacy Comparison with Alternatives

While a formal cost-effectiveness comparison is not possible, the table below summarizes key efficacy and

safety outcomes for odanacatib and other common osteoporosis treatments, based on clinical trial data [1]

[6] [8].
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Treatment
Mechanism
Class

Effect on
Bone
Resorption

Effect on
Bone
Formation

Key Safety
Considerations

Odanacatib Cathepsin K
Inhibitor

Strongly
reduces [1] [3]

Mild, transient
reduction [1]

[6] [3]

Increased stroke risk
leading to discontinuation

[6] [7] [2]

Bisphosphonates Antiresorptive Strongly

reduces

Strongly

reduces [4]

Atypical femoral fractures,

osteonecrosis of the jaw
[4]

Denosumab Antiresorptive
(RANKL

inhibitor)

Strongly
reduces

Strongly
reduces [4]

Risk of rapid bone loss
upon treatment

discontinuation [8] [9]

Romosozumab Anabolic

(Sclerostin
inhibitor)

Reduces Strongly

increases [10]

Cardiovascular risk
considerations [10]

Teriparatide Anabolic (PTH
analog)

Increases Strongly
increases [10]

Black box warning for
osteosarcoma in rats; use

limited to 24 months [4]

Context on Cost-Effectiveness in Osteoporosis

Although odanacatib was never evaluated for cost-effectiveness, research exists for other osteoporosis

drugs, which provides context on the factors considered in such analyses.

Denosumab has been evaluated as a cost-effective option, particularly for older women at high
fracture risk, when compared to no treatment or other therapies like risedronate [8]. Its cost-

effectiveness is more favorable in patients who are older, have a prior fracture history, or lower bone
mineral density [8] [9].

General Factors in cost-effectiveness models for osteoporosis include drug costs, fracture risk
reduction, associated medical costs saved by preventing fractures, and impact on quality-adjusted life

years (QALYs) [8] [9].
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Summary for Researchers

In summary, for researchers and drug development professionals:

Clinical Performance: Odanacatib demonstrated a unique pharmacodynamic profile, effectively

reducing bone resorption while largely sparing bone formation. This made it a scientifically promising
candidate [4] [5].

Primary Limitation: Despite its efficacy, its development was terminated due to an unacceptable
safety profile, specifically an association with an increased risk of stroke [6] [2]. This underscores the

critical importance of long-term and large-scale safety trials.
Cost-Effectiveness: A formal cost-effectiveness analysis was never conducted and is no longer

relevant due to the drug's discontinuation. The case of odanacatib highlights that a therapy's ultimate
value depends on a positive benefit-risk profile, which is a prerequisite for any economic evaluation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Efficacy and safety of odanacatib in the treatment of ... [pmc.ncbi.nlm.nih.gov]

2. Odanacatib: Uses, Interactions, Mechanism of Action [go.drugbank.com]

3. Efficacy and safety of odanacatib in the treatment of ... [josr-online.biomedcentral.com]

4. Potential role of odanacatib in the treatment of osteoporosis [pmc.ncbi.nlm.nih.gov]

5. Odanacatib: an emerging novel treatment... : Women's Health [ovid.com]

6. Randomized, controlled trial to assess the safety and efficacy of... [pubmed.ncbi.nlm.nih.gov]

7. Randomized, controlled trial to assess the safety and efficacy of... [link.springer.com]

8. Cost-effectiveness analyses of denosumab for osteoporosis [pubmed.ncbi.nlm.nih.gov]

9. A comprehensive update on the cost-effectiveness of 10-year ... [pmc.ncbi.nlm.nih.gov]

10. Comparative efficacy between monoclonal antibodies and ... [apm.amegroups.org]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s549033?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3410681/
https://www.ovid.com/journals/wohea/fulltext/10.2217/whe.15.39~odanacatib-an-emerging-novel-treatment-alternative-for
https://pubmed.ncbi.nlm.nih.gov/33200257/
https://go.drugbank.com/drugs/DB06670
https://www.smolecule.com/products/s549033?utm_src=pdf-body
https://www.smolecule.com/products/s549033?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11361187/
https://go.drugbank.com/drugs/DB06670
https://josr-online.biomedcentral.com/articles/10.1186/s13018-024-05008-z
https://pmc.ncbi.nlm.nih.gov/articles/PMC3410681/
https://www.ovid.com/journals/wohea/fulltext/10.2217/whe.15.39~odanacatib-an-emerging-novel-treatment-alternative-for
https://pubmed.ncbi.nlm.nih.gov/33200257/
https://link.springer.com/article/10.1007/s00198-020-05701-9
https://pubmed.ncbi.nlm.nih.gov/35059777/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12209382/
https://apm.amegroups.org/article/view/56786/html
https://www.smolecule.com/products/s549033?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [odanacatib cost-effectiveness osteoporosis treatment]. Smolecule,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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